Cas no 648449-04-1 (6-Quinazolinecarboxaldehyde, 4-(methylamino)-)

• Product name: 6-Quinazolinecarboxaldehyde, 4-(methylamino)-
• CAS No: 648449-04-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 414181
• PubChem ID: 57469638

6-Quinazolinecarboxaldehyde, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxaldehyde, 4-(methylamino)-
• 4-(methylamino)quinazoline-6-carbaldehyde
• SNMFIYKCKOAVPZ-UHFFFAOYSA-N
• DTXSID50726763
• 648449-04-1
• FT-0707286
• SCHEMBL2882274
• 4-methylamino-quinazoline-6-carbaldehyde

• Inchi： InChI=1S/C10H9N3O/c1-11-10-8-4-7(5-14)2-3-9(8)12-6-13-10/h2-6H,1H3,(H,11,12,13)
• InChI Key： SNMFIYKCKOAVPZ-UHFFFAOYSA-N
• SMILES： CNC1=NC=NC2=C1C=C(C=C2)C=O

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų
• XLogP3: 1.9